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Cholesterol-Sensing Receptors and Key Proteins

The table below summarizes some important cholesterol-related receptors and their signaling pathways

identified in the search results.

Receptor/Protein
Endogenous
Ligand

Key Signaling
Pathway

Primary Biological Role

CH25H / 25HC [1] Cholesterol
(substrate)

CH25H-25HC-
STING Axis

Converts cholesterol to 25-
hydroxycholesterol (25HC); in MDSCs,

25HC suppresses cGAS-STING to enhance
immunosuppressive function [1].

LYCHOS
(GPR155) [2]

Cholesterol LYCHOS-
mTORC1

Pathway

Lysosomal cholesterol sensor; couples
cholesterol availability to mTORC1

activation via GATOR1-Rag GTPase
modulation [2].

NPC1 [3] Cholesterol Lysosomal
Cholesterol

Efflux

Lysosomal membrane protein promoting
cholesterol export; inhibits mTORC1

signaling [3].
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Receptor/Protein
Endogenous
Ligand

Key Signaling
Pathway

Primary Biological Role

LXRα [3] Oxysterols

(e.g., 25HC)

LXRα-Mediated

Transcription

Nuclear receptor activated by oxysterols;

upregulates genes like ABCA1/ABCG1 for
cholesterol efflux [3].

Experimental Approaches for Cholesterol Receptor
Research

Based on the methodologies from the search results, here are common techniques used to study the function

of cholesterol-sensing receptors.

Genetic Manipulation:

Gene Knockdown/Knockout: Generating myeloid-specific Ch25h knockdown mice to study its
role in the immunosuppressive function of Myeloid-Derived Suppressor Cells (MDSCs) [1].

Site-Directed Mutagenesis: Creating point mutations (e.g., Y57A in LYCHOS) to disrupt
cholesterol binding and study its functional impact [2].

Functional Assays:

Cell Migration: Using microfluidic chemotaxis chambers to assess directed cell migration

towards chemoattractants like CXCL12 after cholesterol depletion [4].
Immunosuppression Assays: Evaluating T cell proliferation suppression by MDSCs after

modulation of CH25H and 25HC levels [1].
Signal Transduction Analysis: Employing Western blotting to detect phosphorylation of key

signaling molecules (e.g., ERK, Akt, STING, TBK1) in pathways downstream of receptor
activation [1] [4].

Biophysical and Structural Techniques:

Single-Particle Tracking (SPT): Visualizing and quantifying receptor nanoclustering and
lateral dynamics in the cell membrane using TIRF microscopy [4].

Cryo-Electron Microscopy (Cryo-EM): Determining high-resolution structures of receptors
(e.g., LYCHOS) in complex with cholesterol or its analogues to understand the structural basis

of cholesterol sensing [2].
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Fluorescence Resonance Energy Transfer (FRET): Investigating receptor dimerization or

conformational changes using FRET and Fluorescence Lifetime Imaging Microscopy (FLIM) [4].

Biochemical Analysis:

Lipidomics: Using Ultra-High Performance Liquid Chromatography-Mass Spectrometry

(UPLC-MS/MS or UHPLC-MS) to precisely measure cellular levels of cholesterol, 25HC, and
other lipids [1] [4].

Ligand Binding: Using flow cytometry with fluorescently labeled ligands (e.g., CXCL12-
ATTO700) to assess receptor binding affinity and occupancy [4].

CH25H / 25HC Signaling Pathway in Colorectal Cancer

The diagram below illustrates the signaling pathway mediated by the cholesterol metabolite 25-

hydroxycholesterol (25HC) in Myeloid-Derived Suppressor Cells (MDSCs) within the colorectal cancer

tumor microenvironment [1].
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CH25H/25HC pathway suppresses STING to increase ARG1 and immunosuppression.
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This pathway shows how metabolic reprogramming in the tumor microenvironment can lead to immune

evasion. The key mechanism is disinhibition: 25HC does not directly activate ARG1 but instead suppresses

the cGAS-STING pathway, which normally represses ARG1. This releases the "brake" on ARG1 expression

[1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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